molecular formula C8H10N4S B8686021 5,6-Dimethylthieno[2,3-d]pyrimidine-2,4-diamine CAS No. 74195-49-6

5,6-Dimethylthieno[2,3-d]pyrimidine-2,4-diamine

Cat. No. B8686021
CAS RN: 74195-49-6
M. Wt: 194.26 g/mol
InChI Key: ZPIIBCYCIFNXEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Dimethylthieno[2,3-d]pyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C8H10N4S and its molecular weight is 194.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,6-Dimethylthieno[2,3-d]pyrimidine-2,4-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,6-Dimethylthieno[2,3-d]pyrimidine-2,4-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

74195-49-6

Product Name

5,6-Dimethylthieno[2,3-d]pyrimidine-2,4-diamine

Molecular Formula

C8H10N4S

Molecular Weight

194.26 g/mol

IUPAC Name

5,6-dimethylthieno[2,3-d]pyrimidine-2,4-diamine

InChI

InChI=1S/C8H10N4S/c1-3-4(2)13-7-5(3)6(9)11-8(10)12-7/h1-2H3,(H4,9,10,11,12)

InChI Key

ZPIIBCYCIFNXEH-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC2=NC(=NC(=C12)N)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-amino-4,5-dimethylthiophene-3-carbonitrile (500 mg, 3.29 mmol), cyanoguanidine (276.6 mg, 3.29 mmol) and HCl (2 N, 1.5 mL) in water (10 mL) was refluxed under nitrogen for 2 h. The reaction mixture was cooled to room temperature, and basified with diluted NaOH aqueous solution to PH 7˜8. After evaporation of water, the residue was purified by preparative HPLC eluting with acetonitrile and water to give the title compound (33 mg, 5%). 1H NMR (400 MHz, DMSO-d6) δ2.22 (s, 3H), 2.27 (s, 3H), 5.85 (bs, 2H), 6.29 (bs, 2H). MS 195 (MH+).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
276.6 mg
Type
reactant
Reaction Step One
Name
Quantity
1.5 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
5%

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